Cas no 1805198-79-1 (Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate
• CAS No: 1805198-79-1
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4885218
• Update Time: 2025-10-23

Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-7(16)3-5-6(11)4-14-8(10(12)13)9(5)15(17)18/h4,10H,2-3H2,1H3
• InChI Key： PWJRJFIJYIQEBR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate

Comprehensive Guide to Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate (CAS No. 1805198-79-1)

Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate (CAS No. 1805198-79-1) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and fluoro substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

The molecular structure of Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate features a pyridine ring substituted with a nitro group at the 3-position, a difluoromethyl group at the 2-position, and a fluoro atom at the 5-position. The ethyl acetate moiety at the 4-position further enhances its solubility and compatibility with various organic solvents. This structural complexity makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

One of the key reasons for the growing interest in CAS No. 1805198-79-1 is its role in medicinal chemistry. Fluorinated compounds, such as this one, are known for their ability to improve the metabolic stability and bioavailability of potential drug candidates. The presence of both fluorine and nitro groups allows for versatile chemical modifications, enabling researchers to fine-tune the properties of new therapeutic agents. Recent studies have explored its use in developing kinase inhibitors and antimicrobial agents, aligning with the current focus on targeted therapies and antibiotic resistance.

In the agrochemical sector, Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate has shown promise as a building block for pesticide formulations. The difluoromethyl group is particularly effective in enhancing the pesticidal activity of compounds, making it a sought-after component in the development of next-generation crop protection products. With the global push toward sustainable agriculture, this compound is being investigated for its potential to reduce environmental impact while maintaining high efficacy against pests.

The synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate typically involves multi-step reactions, including halogenation, nitration, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring it meets the stringent standards required for research and industrial applications.

From a market perspective, the demand for fluorinated pyridine derivatives like CAS No. 1805198-79-1 is on the rise. The pharmaceutical and agrochemical industries are driving this growth, fueled by the need for innovative solutions to complex challenges. Suppliers and manufacturers are scaling up production to meet this demand, while also investing in green chemistry approaches to minimize waste and improve sustainability.

For researchers working with Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate, safety and handling are critical considerations. While the compound is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Storage should be in a cool, dry place, away from direct sunlight and incompatible materials.

In summary, Ethyl 2-(difluoromethyl)-5-fluoro-3-nitropyridine-4-acetate (CAS No. 1805198-79-1) is a versatile and valuable compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a key player in the development of new drugs and pesticides. As the scientific community continues to explore its potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.